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dichloroacetophenone

Cat. No.: B195734 Get Quote

An In-depth Technical Guide on the Physicochemical Properties of 4'-Amino-3',5'-
dichloroacetophenone

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides a comprehensive overview of the melting and boiling points of 4'-
Amino-3',5'-dichloroacetophenone, a key intermediate in the synthesis of various

pharmaceutical compounds.[1][2][3] This document outlines its physical properties, detailed

experimental protocols for their determination, and its significance in synthetic chemistry.

Physicochemical Properties
4'-Amino-3',5'-dichloroacetophenone is a crystalline solid, appearing as a white to light

yellow powder.[3][4] It is sparingly soluble in cold water, slightly soluble in hot water, and more

soluble in organic solvents such as ethanol.[4]

Quantitative Data Summary
The melting and boiling points are critical parameters for the identification, purity assessment,

and process control in the synthesis of active pharmaceutical ingredients (APIs).
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Property Value Source

Melting Point 162-166 °C (lit.) [4][5][6][7]

Boiling Point 351.5 ± 42.0 °C (Predicted) [5][8]

Molecular Formula C₈H₇Cl₂NO [4]

Molecular Weight 204.05 g/mol [4]

CAS Number 37148-48-4 [3][5]

Experimental Protocols
Accurate determination of melting and boiling points is fundamental for characterizing 4'-
Amino-3',5'-dichloroacetophenone. Standard laboratory procedures are detailed below.

Melting Point Determination (Capillary Method)
The melting point of a pure crystalline solid is a sharp, well-defined temperature range.[9][10]

Any impurities will typically depress the melting point and broaden the range.[9]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or DigiMelt) or Thiele tube setup

Capillary tubes (sealed at one end)

Thermometer (calibrated)

Mortar and pestle

Spatula

Procedure:

Sample Preparation: Ensure the 4'-Amino-3',5'-dichloroacetophenone sample is

completely dry and finely powdered using a mortar and pestle.[11][12]
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Capillary Tube Packing: Press the open end of a capillary tube into the powdered sample.

Tap the sealed end gently on a hard surface to pack the solid into the bottom of the tube to a

height of 1-2 mm.[10]

Apparatus Setup: Place the packed capillary tube into the heating block of the melting point

apparatus.[12][13]

Heating:

For an unknown or approximate melting point, a rapid heating rate (e.g., 10-20 °C/min)

can be used to get a preliminary range.[13]

For an accurate determination, heat rapidly to about 15-20 °C below the expected melting

point (approximately 145 °C). Then, reduce the heating rate to 1-2 °C per minute to ensure

thermal equilibrium between the sample, heating block, and thermometer.[9][10][13]

Observation and Recording: Record the temperature at which the first drop of liquid appears

(the beginning of melting) and the temperature at which the last solid crystal melts (the end

of melting). This range is the melting point.[9][10] For a pure sample, this range should be

narrow, typically 0.5-1.0 °C.[9]

Boiling Point Determination (Capillary Method)
As the boiling point of 4'-Amino-3',5'-dichloroacetophenone is high and the value is

predicted, this protocol describes a general method for organic compounds.

Apparatus:

Thiele tube or similar heating bath (e.g., aluminum block)[5][14]

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Thermometer

Heating source (e.g., Bunsen burner or hot plate)
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Procedure:

Sample Preparation: Place a small amount (a few milliliters) of the liquid form of the

compound (if melted) into the fusion tube.[6]

Capillary Inversion: Place the capillary tube, sealed end up, into the fusion tube containing

the liquid.[5][6]

Apparatus Assembly: Attach the fusion tube to a thermometer, ensuring the sample and the

thermometer bulb are at the same level. Immerse this assembly in a heating bath (Thiele

tube).[5]

Heating: Gently and slowly heat the apparatus.[14] As the temperature rises, air trapped in

the capillary tube will expand and slowly bubble out.

Observation: Continue heating until a rapid and continuous stream of bubbles emerges from

the open end of the capillary tube.[5] This indicates that the vapor pressure of the substance

is equal to the atmospheric pressure.

Recording: Stop heating and note the temperature at which the liquid begins to enter the

capillary tube as the apparatus cools.[15] This temperature is the boiling point of the liquid.

Synthesis and Relevance in Drug Development
4'-Amino-3',5'-dichloroacetophenone is a crucial building block in organic synthesis,

particularly for pharmaceuticals.[2][3] It serves as a key intermediate in the production of

several drugs, including the bronchodilator Clenbuterol and non-steroidal anti-inflammatory

drugs (NSAIDs) like aceclofenac and diclofenac.[1][16] The synthesis typically involves the

chlorination of 4-aminoacetophenone.[4][16]

Synthesis Workflow Diagram
The following diagram illustrates a common synthetic route for 4'-Amino-3',5'-
dichloroacetophenone.
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Caption: Synthetic pathway of 4'-Amino-3',5'-dichloroacetophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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